N-{4-[(4-benzyl-1-piperazinyl)carbonyl]benzyl}-3-methoxybenzenesulfonamide

• IUPAC Name: N-[[4-(4-benzylpiperazine-1-carbonyl)phenyl]methyl]-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C26H29N3O4S/c1-33-24-8-5-9-25(18-24)34(31,32)27-19-21-10-12-23(13-11-21)26(30)29-16-14-28(15-17-29)20-22-6-3-2-4-7-22/h2-13,18,27H,14-17,19-20H2,1H3
• InChI Key: PPQHPEWLVUPXQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C26H29N3O4S
• Molecular Weight: 479.6 g/mol

Description

“N-{4-[(4-benzyl-1-piperazinyl)carbonyl]benzyl}-3-methoxybenzenesulfonamide” is a chemical compound with the molecular formula C26H29N3O4S. It is a complex organic compound that contains several functional groups including a benzyl group, a piperazinyl group, a carbonyl group, and a sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The benzyl and piperazinyl groups contribute to the overall size and shape of the molecule, while the carbonyl and sulfonamide groups may be involved in potential reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the functional groups. The carbonyl group could potentially undergo nucleophilic addition reactions, while the sulfonamide group might participate in substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonamide and carbonyl groups could impact the compound’s solubility in various solvents.